![molecular formula C17H28O3 B1243442 (1R,2R,4aS,8aS)-2-[(2R)-2-hydroxybutyl]-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid](/img/structure/B1243442.png)
(1R,2R,4aS,8aS)-2-[(2R)-2-hydroxybutyl]-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
Overview
Description
(1R,2R,4As,8aS)-2-[(2R)-2-hydroxybutyl]-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid is a secondary alcohol.
This compound is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis and Stereochemistry
- Total Synthesis of Dysideapalaunic Acid: The compound was synthesized as part of the total synthesis of (+)-dysideapalaunic acid, a sesterterpenic aldose reductase inhibitor. The synthesis involved multiple steps including reductive allylation, deoxygenation, and Wittig condensation, leading to the establishment of its absolute stereochemistry (Hagiwara & Uda, 1991).
Chemical Reactions and Transformations
- Diels-Alder-Catalyzed Cyclization in Lovastatin Biosynthesis: The compound's derivatives were explored in the study of Diels-Alder cyclizations, which are speculated to occur during the biosynthesis of lovastatin by Aspergillus terreus. This involved examining N-acetylcysteamine (NAC) thioester derivatives and assessing their cyclization under various conditions (Witter & Vederas, 1996).
properties
Molecular Formula |
C17H28O3 |
|---|---|
Molecular Weight |
280.4 g/mol |
IUPAC Name |
(1R,2R,4aS,8aS)-2-[(2R)-2-hydroxybutyl]-1,3-dimethyl-4a,5,6,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
InChI |
InChI=1S/C17H28O3/c1-4-13(18)10-15-11(2)9-12-7-5-6-8-14(12)17(15,3)16(19)20/h9,12-15,18H,4-8,10H2,1-3H3,(H,19,20)/t12-,13+,14-,15+,17+/m0/s1 |
InChI Key |
HIVVBTLNCFFLPO-LVNYTYFRSA-N |
Isomeric SMILES |
CC[C@H](C[C@@H]1C(=C[C@@H]2CCCC[C@@H]2[C@@]1(C)C(=O)O)C)O |
SMILES |
CCC(CC1C(=CC2CCCCC2C1(C)C(=O)O)C)O |
Canonical SMILES |
CCC(CC1C(=CC2CCCCC2C1(C)C(=O)O)C)O |
synonyms |
PI 201 PI-201 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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